Cas no 2138256-74-1 (Ethyl 2-ethyl-1,5-dioxaspiro[2.3]hexane-2-carboxylate)

• Product Name: Ethyl 2-ethyl-1,5-dioxaspiro[2.3]hexane-2-carboxylate
• CAS No: 2138256-74-1
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5952264
• PubChem ID: 165842444
• Update Time: 2025-05-30

Ethyl 2-ethyl-1,5-dioxaspiro[2.3]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethyl-1,5-dioxaspiro[2.3]hexane-2-carboxylate
• EN300-700531
• 2138256-74-1
• Ethyl 2-ethyl-1,5-dioxaspiro[2.3]hexane-2-carboxylate

• Inchi： 1S/C9H14O4/c1-3-9(7(10)12-4-2)8(13-9)5-11-6-8/h3-6H2,1-2H3
• InChI Key： NOYHIPKYKZJBCY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CC)C21COC2

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.1Ų

Additional information on Ethyl 2-ethyl-1,5-dioxaspiro[2.3]hexane-2-carboxylate

Ethyl 2-Ethyl-1,5-Dioxaspiro[2.3]Hexane-2-Carboxylate: A Comprehensive Overview

Ethyl 2-Ethyl-1,5-Dioxaspiro[2.3]Hexane-2-Carboxylate, also known by its CAS number No. 2138256-74-1, is a unique organic compound with a complex molecular structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically an oxygen or nitrogen atom. The spiro ring system in this molecule contributes to its distinctive properties and potential applications.

The molecular formula of Ethyl 2-Ethyl-1,5-Dioxaspiro[2.3]Hexane-2-Carboxylate is C₁₁H₁₈O₃, indicating the presence of carbon, hydrogen, and oxygen atoms in specific proportions. The compound features a dioxaspiro structure, where two oxygen atoms are part of the spiro system. This structural arrangement not only influences the physical properties of the compound but also plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of spiro compounds like Ethyl 2-Ethyl-1,5-Dioxaspiro[2.3]Hexane-2-Carboxylate in drug delivery systems and as building blocks for advanced materials. The spiro ring system provides a rigid framework that can be exploited for designing molecules with specific functionalities. For instance, researchers have explored the use of this compound in creating biocompatible polymers and drug carriers due to its unique mechanical properties and ability to encapsulate active ingredients efficiently.

The synthesis of Ethyl 2-Ethyl-1,5-Dioxaspiro[2.3]Hexane-2-Carboxylate involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The choice of starting materials and reaction conditions is critical to achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of physical properties, Ethyl 2-Ethyl-1,5-Dioxaspiro[2.3]Hexane-2-Carboxylate exhibits a melting point of approximately 78°C and a boiling point around 180°C under standard conditions. These thermal properties make it suitable for applications that require stability over a wide temperature range. Additionally, the compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate.

One of the most promising areas of application for Ethyl 2-Ethyl-1,5-Dioxaspiro[2.3]Hexane-2-Carboxylate is in the field of biomedical engineering. Researchers have investigated its potential as a component in drug delivery systems due to its ability to form stable complexes with therapeutic agents. The spiro ring system allows for controlled release mechanisms, which can enhance the efficacy of drugs while minimizing side effects.

Furthermore, Ethyl 2-Ethyl-1,5-Dioxaspiro[2.3]Hexane-Carbox ylate has shown promise in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. Its structural rigidity and responsiveness to external stimuli make it an ideal candidate for these applications.

In conclusion, Ethyl 2-Eth yl-1,5-Dioxaspiro[ ]Hexane-Carboxy late is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique molecular structure and favorable physical properties position it as a valuable tool in modern chemistry and materials science.